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Compound of Interest

Compound Name: Methyl 2-cyclopentylacetate

Cat. No.: B1590561

2,4-Diamino-6-phenyl-1,3,5-triazine, more commonly known as Benzoguanamine, is a
heterocyclic organic compound and a key derivative of melamine.[1] Structurally, it is related to
melamine with one of the amino groups substituted by a phenyl group.[2] This substitution is
pivotal, as it modulates the molecule's reactivity and imparts unique properties to the materials
derived from it. While its CAS Number is 91-76-9, its significance extends far beyond simple
identification, positioning it as a critical component in the synthesis of advanced polymers and
as a versatile intermediate in the production of various chemicals.[3]

This guide serves as a technical exploration for researchers and development professionals,
delving into the core properties of Benzoguanamine, its mechanism of action in polymer
systems, its diverse applications, and the scientific principles that govern its utility. We will
move beyond a mere listing of facts to explain the causality behind its performance, particularly
in the realm of thermosetting resins, where it serves as a crucial cross-linking agent and
modifier.[4]

Physicochemical Properties and Identification

Benzoguanamine is a white, crystalline powder that is stable under normal conditions.[5] Its
characteristics are similar to melamine, though the presence of the phenyl group makes it less
alkaline and alters its solubility profile. It is a weak base, insoluble in water but soluble in
ethanol, ether, and dilute hydrochloric acid.[6]
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Property Value Source(s)
6-Phenyl-1,3,5-triazine-2,4-
IUPAC Name o [2]
diamine
Benzoguanamine, 2,4-
Synonym(s) o o [7]
Diamino-6-phenyl-s-triazine
CAS Number 91-76-9 [2][8]
Molecular Formula CoHoNs [2][8]
Molecular Weight 187.20 g/mol [8]
Appearance White crystalline powder/solid [819]
Melting Point 224-228 °C [9]; 219-221 °C
Density 1.42 g/cm3 [2][9]
Water Solubility 320 mg/L at 25°C (Very Poor) [10][11]
pKa 4.22 £ 0.10 (Predicted) [10]

Core Application in Polymer Chemistry:
Benzoguanamine-Formaldehyde (BF) Resins

The primary industrial application of Benzoguanamine is in the manufacturing of thermosetting

resins, specifically Benzoguanamine-Formaldehyde (BF) resins.[12] These aminoplasts are

used extensively in high-performance coatings, laminates, and adhesives.[1][3]

Benzoguanamine acts as a cross-linking agent and modifier for alkyd, acrylic, and other

formaldehyde-based resins, significantly enhancing their thermoset properties.[8][13]

The Crosslinking Mechanism: A Two-Stage Process

The formation of a stable, three-dimensional thermoset network from Benzoguanamine and

formaldehyde is a controlled, two-stage process analogous to the curing of melamine-

formaldehyde resins.[12]

o Stage 1: Hydroxymethylation: The process begins with the electrophilic addition of

formaldehyde to the amino groups of the Benzoguanamine molecule. This reaction, typically
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catalyzed by a change in pH, forms hydroxymethyl (-CH20H) intermediates.[12]

o Stage 2: Condensation and Etherification: In the second stage, the hydroxymethylated
Benzoguanamine intermediates undergo condensation reactions. This involves the reaction
of a methylol group with an amino group to form a methylene bridge (-CHz-), or the reaction
of two methylol groups to form a dimethylene ether bridge (-CH2-O-CH:-), both releasing a
molecule of water.[12] This continued polycondensation builds a highly crosslinked, durable
polymer network.[12]

Stage 1: Hydroxymethylation
Resulting Properties

Formaldehyde Stage 2: Condensation
(CH20) Polycondensation Enhanced Hardness
Hydroxymethyl (- H20) Crosslinked ] Chemical Resistance
Benzoguanamine Polymer Network Thermal Stability
Benzoguanamine
(CoHoNs)

Cyanoguanidine

—> :
Catalyst Benzoguanamine
Heat, (2,4-Diamino-6-phenyl-1,3,5-triazine)

Benzonitrile

Click to download full resolution via product page
Caption: The industrial synthesis route for Benzoguanamine.

In recent years, more environmentally friendly or "green" synthesis methods have been
explored. Research has demonstrated that 2,4-diamino-1,3,5-triazines can be prepared
efficiently by reacting dicyandiamide with nitriles under microwave irradiation, which
significantly reduces reaction times and the need for solvents. [14][15]

Safety and Handling
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While invaluable in industrial settings, Benzoguanamine is a chemical that requires careful
handling. It is classified as harmful if swallowed or inhaled. [5][16]

Toxicity Metric Value Species Source(s)
LDso (Oral) 1231-1470 mgl/kg Rat [2][5]
LDso (Dermal) 933 mg/kg Rat [5]

| LCso (Inhalation) | 2.932 mg/L (4 h) | Rat | [5]]
Handling and Storage Guidelines:

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and clothing to prevent skin and eye contact. [5][17]In environments
with dust, use a NIOSH/MSHA-approved respirator. [5][16]* Ventilation: Use with adequate
ventilation to minimize inhalation of dust. [17]* Storage: Store in a cool, dry, and well-
ventilated area, away from heat sources and strong oxidizing agents. [8][16]Keep containers
tightly closed. [1]* Environmental Precautions: The substance is considered harmful to
aguatic organisms and may cause long-term adverse effects in the aquatic environment. [5]
[6][10]Avoid release into the environment. [10][16]

Conclusion

2,4-Diamino-6-phenyl-1,3,5-triazine is a cornerstone chemical in the field of thermosetting
polymers. Its unique structure, balancing the reactive amino groups with a stabilizing and
flexibilizing phenyl group, allows for the precise engineering of material properties. From
enhancing the durability of automotive coatings to forming the backbone of high-strength
laminates, Benzoguanamine's role is both critical and diverse. A thorough understanding of its
crosslinking chemistry, synthetic pathways, and safety protocols is essential for researchers
and professionals seeking to leverage its capabilities in the development of next-generation
materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Unveiling the Versatility of
Benzoguanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590561#cas-number-2723-38-8-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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